8-Azaspiro[4.5]decan-8-amine

• Molecular Formula: C9H18N2
• Molecular Weight: 154.25 g/mol
• IUPAC Name: 8-azaspiro[4.5]decan-8-amine
• InChI: InChI=1S/C9H18N2/c10-11-7-5-9(6-8-11)3-1-2-4-9/h1-8,10H2
• InChI Key: LRBYDBPZXUCRCM-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(C1)CCN(CC2)N

Description

8-Azaspiro[45]decan-8-amine is a spirocyclic compound characterized by a unique structure where a nitrogen atom is incorporated into a spiro ring system

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 8-Azaspiro[4.5]decan-8-amine typically involves the cyclization of appropriate precursors. One common method includes the reaction of tetrahydropyran-4-carbonitrile with 1-bromo-2-fluoroethane under specific conditions . Another method involves the reduction of 4-halogenobutanonitrile derivatives using lithium aluminum hydride or hydrogen in the presence of Raney nickel and aqueous ammonia in methanol .

Industrial Production Methods

For industrial production, the synthesis can be scaled up using continuous flow processes. This involves the formation and reduction of an azide intermediate, followed by the use of a transaminase to prepare the desired enantiomer in high yield and enantiomeric excess .

Chemical Reactions Analysis

Types of Reactions

8-Azaspiro[4.5]decan-8-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions typically involve the use of reducing agents like lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where common reagents include halides and nucleophiles.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate or chromium trioxide.

Reduction: Lithium aluminum hydride or hydrogen with Raney nickel.

Substitution: Halides and nucleophiles under basic or acidic conditions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while reduction can produce amines or other reduced forms.

Scientific Research Applications

8-Azaspiro[4.5]decan-8-amine has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with various biomolecules.

Medicine: Explored as a potential therapeutic agent due to its unique structure and biological activity.

Industry: Utilized in the production of biologically active compounds and as a precursor in drug synthesis

Mechanism of Action

The mechanism of action of 8-Azaspiro[4.5]decan-8-amine involves its interaction with specific molecular targets and pathways. The compound can act as an inhibitor or modulator of certain enzymes or receptors, leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

• 2,8-Diazaspiro[4.5]decane
• 2,7-Diazaspiro[4.5]decane
• 2,7-Diazaspiro[4.4]nonane
• 2-Oxa-7-azaspiro[4.4]nonane
• 8-Oxa-2-azaspiro[4.5]decan-8-amine

Uniqueness

8-Azaspiro[4.5]decan-8-amine is unique due to its specific spirocyclic structure and the presence of a nitrogen atom within the ring system. This structural feature imparts distinct chemical and biological properties, making it a valuable compound in various fields of research and industry .